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Compound of Interest

Compound Name: BI-853520
Cat. No.: B1574572
Get Quote
\ J

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility and handling of BI-853520. Below
you will find frequently asked questions (FAQs) and troubleshooting guides to ensure
successful experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the solubility of BI-853520 in DMSO?
Al: BI-853520 exhibits good solubility in dimethyl sulfoxide (DMSO). However, the reported
solubility values can vary between suppliers. It is crucial to use fresh, anhydrous DMSO as the

compound's solubility can be significantly impacted by moisture.[1] To aid dissolution,
sonication is recommended.[2]

Data Presentation: BI-853520 Solubility in DMSO
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Reported Solubility Reported Solubility

Supplier/Source Notes
(mg/mL) (mM)
Ultrasonic
MedchemExpress 60 mg/mL 101.95 mM
recommended
Selleck Chemicals 100 mg/mL 169.9 mM Use fresh DMSO

Moisture-absorbing
Selleck Chemicals 16 mg/mL 27.18 mM DMSO reduces
solubility

Moisture-absorbing

Selleck Chemicals 12 mg/mL 20.38 mM DMSO reduces
solubility
Sonication is
TargetMol 71.4 mg/mL 121.32 mM
recommended
ProbeChem - 10 mM -

Q2: What is the solubility of BI-853520 in aqueous buffers?

A2: BI-853520 is practically insoluble in water and has very limited solubility in aqueous buffers
such as PBS. Direct dissolution in aqueous media will likely result in precipitation. To prepare
aqueous working solutions for in vitro experiments, the use of a co-solvent system is
necessary.

Q3: How should I prepare a stock solution of BI-8535207

A3: It is recommended to prepare a high-concentration stock solution of BI-853520 in 100%
DMSO. For example, a 10 mM stock solution is commonly used.[3] Store the DMSO stock
solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.[4] Ensure the
vial is tightly sealed to prevent moisture absorption.

Q4: How do | prepare an agueous working solution from my DMSO stock for cell culture
experiments?
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A4: To prepare an aqueous working solution, the DMSO stock should be serially diluted in pre-
warmed (37°C) cell culture medium. It is critical to add the DMSO stock to the medium with
vigorous mixing to avoid localized high concentrations that can cause precipitation. The final
concentration of DMSO in the cell culture medium should be kept as low as possible, typically
below 0.5%, to avoid solvent-induced cytotoxicity.

Troubleshooting Guide

Issue: My BI-853520 precipitated when | added it to my aqueous buffer/cell culture medium.
Possible Causes and Solutions:

e Poor Agueous Solubility: BI-853520 has very low solubility in aqueous solutions.

o Solution: Always prepare a high-concentration stock in DMSO and dilute it into your
agueous medium. Never attempt to dissolve BI-853520 directly in an aqueous buffer.

o Improper Dilution Technique: Adding the DMSO stock too quickly or without sufficient mixing
can cause the compound to precipitate out of solution.

o Solution: Add the DMSO stock dropwise to the pre-warmed aqueous medium while
vortexing or stirring vigorously. This ensures rapid dispersal of the compound.

e Final DMSO Concentration Too Low: While aiming for a low final DMSO concentration is
important, a certain amount is necessary to maintain solubility.

o Solution: Ensure your final DMSO concentration is sufficient to keep BI-853520 in solution
at the desired working concentration. You may need to perform a solubility test to
determine the optimal final DMSO concentration for your specific conditions.

e Stock Solution Issues: The compound may have precipitated out of the DMSO stock solution
due to improper storage or moisture absorption.

o Solution: Visually inspect your DMSO stock for any precipitate before use. If present,
gently warm the vial to 37°C and vortex to redissolve. Always use fresh, anhydrous DMSO
to prepare stock solutions.

Experimental Workflow: Preparing Aqueous Working Solution
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Workflow for preparing BI-853520 solutions.

Experimental Protocols

Protocol 1: Preparation of a 10 mM BI-853520 Stock Solution in DMSO
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o Materials: BI-853520 powder, anhydrous DMSO, sterile microcentrifuge tubes.

e Procedure: a. Calculate the required mass of BI-853520 for your desired volume of 10 mM
stock solution (Molecular Weight: 588.55 g/mol ). b. Weigh the BI-853520 powder and add it
to a sterile microcentrifuge tube. c. Add the calculated volume of anhydrous DMSO to the
tube. d. Vortex the solution vigorously. e. If necessary, sonicate the solution in a water bath
for 5-10 minutes to ensure complete dissolution. f. Aliquot the stock solution into single-use,
tightly sealed vials. g. Store the aliquots at -80°C.

Protocol 2: Preparation of an Aqueous Working Solution for In Vitro Assays

This protocol describes the preparation of a working solution using co-solvents for improved
solubility in aqueous media, suitable for certain in vitro applications.

e Materials: 10 mM BI-853520 in DMSO, PEG300, Tween-80, saline (0.9% NaCl in ddHz20).

e Procedure (for a 1 mL final volume): a. In a sterile tube, add 400 pL of PEG300. b. Add 100
uL of the 10 mM BI-853520 DMSO stock solution to the PEG300 and mix thoroughly. c. Add
50 pL of Tween-80 to the mixture and mix until the solution is clear. d. Add 450 pL of saline to
bring the final volume to 1 mL. Mix well. e. This formulation results in a solution with 10%
DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

BI-853520 Signaling Pathway

BI-853520 is a potent and highly selective inhibitor of Focal Adhesion Kinase (FAK).[3] FAK is a
non-receptor tyrosine kinase that plays a crucial role in cell adhesion, migration, proliferation,
and survival. The inhibitory action of BI-853520 on FAK has been shown to downregulate the
PISK/AKT/mTOR signaling pathway, which is a key pathway involved in cell growth and
survival.[5][6][7]
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BI-853520 inhibits the FAK signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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